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Compound of Interest

Compound Name: 4-Nonylbenzoic acid

{ Get Quote

Cat. No.: B1294843

Chemical Identity and Properties

4-Nonylbenzoic acid, with the IUPAC name 4-nonylbenzoic acid, is an aromatic carboxylic
acid.[1] It is also commonly referred to as p-nonylbenzoic acid or 4-n-nonylbenzoic acid.[1][2]

Physicochemical Properties

The fundamental physicochemical properties of 4-Nonylbenzoic acid are summarized in the

table below.
Property Value Source
IUPAC Name 4-nonylbenzoic acid [1]
CAS Number 38289-46-2 [1][2]
Molecular Formula C16H2402 [1][2]
Molecular Weight 248.36 g/mol [1]
Melting Point 92.5-94.3 °C [3]
Appearance White solid [3]
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Spectral Data

Detailed spectral data is crucial for the identification and characterization of 4-Nonylbenzoic

acid.
Spectrum Type Data Source
0 0.86 (t, J = 6.9 Hz, 3H), 1.2-
1.38 (m, 12H), 1.62 (m, 2H),
1H NMR (400 MHz, CDCls) 2.66 (t, J = 7.7 Hz, 2H), 7.26 [3]
(d,J=8.2Hz,2H),8.01 (d,J =
8.2 Hz, 2H)

0 14.1,22.7,29.2,29.3, 29.4,
13C NMR (100 MHz, CDCIs) 295,311, 31.8,36.1, 126.7, [3]
128.6, 130.4, 149.6, 171.9

3072, 2924, 2852, 2669, 2554,
_ 1683, 1609, 1575, 1469, 1424,
IR (film) 3]
1321, 1290, 945, 859, 758

cm-?

m/z (rel. intensity): 248 (56,
Mass Spectrometry (EI) [M*]), 177 (7), 149 (9), 136 [3]
(100), 107 (9), 92 (38), 57 (14)

Synthesis of 4-Nonylbenzoic Acid

A reliable method for the synthesis of 4-Nonylbenzoic acid involves a two-step process
starting with the iron-catalyzed cross-coupling of a Grignard reagent with 4-
methoxycarbonylphenyl triflate to form the methyl ester, followed by saponification.[3][4]

Experimental Protocol

A. 4-Nonylbenzoic acid methyl ester[3]

o A 250-mL, three-necked, round-bottomed flask is equipped with a Teflon-coated magnetic stir
bar, a glass stopper, a reflux condenser fitted with an argon stopcock inlet, and a pressure-
equalizing dropping funnel.
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The flask is charged with magnesium turnings (2.95 g, 121.0 mmol).

The flask is evacuated and flame-dried while the magnesium turnings are gently stirred.

After cooling to room temperature under argon, 50 mL of anhydrous THF is added, followed
by a solution of 1-bromononane (15.0 g, 72.4 mmol) in 50 mL of anhydrous THF, which is
added dropwise.

The resulting Grignard reagent is then transferred to a second flask containing a solution of
methyl 4-triflyloxybenzoate (10.0 g, 36.7 mmol) and Fe(acac)s (0.65 g, 1.84 mmol) in 200 mL
of anhydrous THF at 0 °C.

The reaction mixture is stirred for 10 minutes at 0 °C and then allowed to warm to room
temperature.

The reaction is quenched by the addition of 100 mL of 1 M aqueous HCI.

The aqueous layer is extracted with three 100-mL portions of ethyl acetate.

The combined organic layers are washed with brine, dried over Naz2SOa4, filtered, and
concentrated under reduced pressure to yield the crude 4-nonylbenzoic acid methyl ester.

. 4-Nonylbenzoic acid[3]

A 500-mL, round-bottomed flask equipped with a Teflon-coated magnetic stir bar and a reflux
condenser is charged with the crude 4-nonylbenzoic acid methyl ester (10.07 g, 38.37
mmol), 100 mL of methanol, and 96 mL of 1 M aqueous NaOH.

The mixture is heated at reflux for 18 hours and then cooled to room temperature.

The reaction mixture is carefully acidified by the addition of 200 mL of 1 M aqueous HCI.

The resulting solution is transferred to a separatory funnel and extracted with four 250-mL
portions of ethyl acetate.

The combined organic layers are dried over Na=SOa, filtered, and concentrated by rotary
evaporation.
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e The residue is recrystallized from 70 mL of hexanes to give 8.32-8.35 g (87-88% vyield) of 4-
nonylbenzoic acid as a white solid.[3]

Synthesis Workflow Diagram

Step A: Ester Formation

Methyl 4-triflyloxybenzoate
Fe(acac)3

Step B: Saponification

4-Nonylbenzoic acid
methyl ester

Nonylmagnesium bromide

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Nonylbenzoic acid.

Applications in Drug Development and Biological
Activity

Benzoic acid and its derivatives are a well-established class of compounds in medicinal
chemistry, serving as crucial scaffolds and intermediates in the synthesis of a wide range of
therapeutic agents.[5][6] The carboxylic acid group provides a key site for chemical
modification, allowing for the synthesis of diverse libraries of compounds for drug discovery.[7]

While extensive biological data for 4-nonylbenzoic acid itself is not widely published, the
broader family of benzoic acid derivatives exhibits a vast array of biological activities, including:

e Antimicrobial[8][9]
o Anti-inflammatory[8]

e Anticancer[5]
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e Antioxidant[8]
e Antiviral[8]

Derivatives of the closely related 4-hydroxybenzoic acid have been shown to modulate the
proteostasis network, which is integral to cellular health and is often dysfunctional in aging and
disease.[10] This suggests that lipophilic benzoic acid derivatives like 4-nonylbenzoic acid
could be investigated for similar activities.

lllustrative Signaling Pathway: 4-Hydroxybenzoic Acid in
Shigella sonnei

To illustrate a potential biological role for a benzoic acid derivative, the signaling pathway of 4-
hydroxybenzoic acid (4-HBA) in the bacterium Shigella sonnei is presented. In this system, 4-
HBA acts as a quorum-sensing signal, regulating bacterial physiology and virulence.[11] The
enzyme UbiC synthesizes 4-HBA from chorismate.[11] 4-HBA then binds to the response
regulator AaeR, which in turn modulates the expression of target genes involved in biofilm
formation, extracellular polysaccharide (EPS) production, and virulence.[11]
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Signal Synthesis
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Caption: 4-HBA signaling pathway in S. sonnei.
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Conclusion

4-Nonylbenzoic acid is a readily synthesizable compound with well-defined chemical and
physical properties. While its primary documented application is in the field of liquid crystalline
materials, its structural similarity to other biologically active benzoic acids suggests potential for
its use as a scaffold or intermediate in drug discovery programs.[3] The lipophilic nonyl chain
may confer properties that could be exploited in the development of new therapeutic agents,
particularly those targeting lipid-rich environments or requiring enhanced membrane
permeability. Further research into the specific biological activities of 4-nonylbenzoic acid is
warranted to fully explore its potential in pharmaceutical and life sciences research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [IUPAC name for 4-Nonylbenzoic acid]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1294843#iupac-
name-for-4-nonylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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